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Compound of Interest

Compound Name: ER-464195-01

CAS No.: 859218-37-4

Cat. No.: B15279959

Get Quote

For researchers, scientists, and drug development professionals utilizing ER-464195-01,

ensuring its stability in solution is critical for reproducible and reliable experimental outcomes.

This technical support center provides comprehensive guidance on the long-term stability of

ER-464195-01, including frequently asked questions, troubleshooting guides, and detailed

experimental protocols to address common challenges encountered during its handling and

storage.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing stock solutions of ER-464195-01?

For initial stock solutions, high-quality, anhydrous dimethyl sulfoxide (DMSO) is recommended.

ER-464195-01 is soluble in DMSO at concentrations up to 10 mM.[1] For aqueous-based

experiments, further dilution of the DMSO stock solution into your aqueous buffer or cell culture

medium is advised. It is crucial to ensure the final DMSO concentration is kept low (typically

below 0.5%) to minimize potential solvent-induced effects on your biological system.

Q2: How should I store stock solutions of ER-464195-01?
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For long-term storage, stock solutions of ER-464195-01 in DMSO should be stored at -20°C or

-80°C.[1] To maintain the integrity of the compound, it is best practice to aliquot the stock

solution into smaller, single-use volumes. This will help to avoid repeated freeze-thaw cycles

which can accelerate degradation. Ensure vials are tightly sealed to prevent the absorption of

water, which can compromise the stability of the compound in DMSO.

Q3: What is the shelf life of ER-464195-01 as a solid and in a stock solution?

When stored as a solid, protected from light and moisture at -20°C, ER-464195-01 is stable for

at least two years.[2] For stock solutions in DMSO stored at -80°C, a shelf life of up to six

months is generally recommended.[1] However, for sensitive experiments, it is advisable to use

freshly prepared solutions or to periodically check the purity of your stock solution.

Q4: Can I store diluted, aqueous solutions of ER-464195-01?

Long-term storage of ER-464195-01 in aqueous solutions is not recommended. The stability of

the compound in aqueous media has not been extensively characterized and is likely to be

significantly lower than in anhydrous DMSO. For experiments requiring aqueous dilutions, it is

best to prepare them fresh from a DMSO stock solution on the day of use.
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Issue Possible Cause Solution

Precipitation observed in stock

solution upon thawing.

The compound has low

solubility at colder

temperatures, or the DMSO

has absorbed water, reducing

its solvating capacity.

1. Gently warm the vial to room

temperature and vortex

thoroughly to ensure the

compound is fully redissolved

before use. 2. Centrifuge the

vial briefly to pellet any

undissolved material before

taking an aliquot. 3. For future

stock preparations, ensure the

use of high-quality, anhydrous

DMSO and tightly sealed vials.

Inconsistent or unexpected

experimental results.

The compound may have

degraded due to improper

storage or handling.

1. Verify the purity of your

stock solution using an

analytical technique such as

High-Performance Liquid

Chromatography (HPLC). 2. If

degradation is confirmed,

prepare a fresh stock solution

from solid material. 3. Review

your storage and handling

procedures to ensure they

align with the

recommendations.

Difficulty dissolving the solid

compound.

The compound may require

more vigorous agitation or a

larger volume of solvent.

1. Vortex the solution for an

extended period. 2. Gentle

warming (to no more than

37°C) and sonication can aid

in dissolution. 3. If solubility

issues persist, consider

preparing a more dilute stock

solution.
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Stability of ER-464195-01 in Solution: Summary of
Recommendations
While specific quantitative data on the long-term stability of ER-464195-01 in various solutions

is not publicly available, the following table summarizes the general recommendations based

on supplier information.

Form Solvent
Storage

Temperature

Recommended

Duration
Notes

Solid - -20°C ≥ 2 years[2]

Store in a dry,

dark

environment.

Stock Solution
Anhydrous

DMSO
-20°C

Up to 6

months[1]

Aliquot to avoid

freeze-thaw

cycles. Use

tightly sealed

vials.

Stock Solution
Anhydrous

DMSO
-80°C

Up to 6

months[1]

Preferred for

longer-term

storage. Aliquot

to avoid freeze-

thaw cycles.

Working Dilution

Aqueous Buffer /

Cell Culture

Media

2-8°C
Prepare fresh for

each use

Long-term

stability in

aqueous

solutions is not

established.

Experimental Protocols
For researchers wishing to conduct their own long-term stability studies on ER-464195-01, the

following protocols for a comprehensive stability assessment and a forced degradation study

are provided.
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Protocol 1: Long-Term Stability Assessment of ER-
464195-01 in DMSO
Objective: To determine the stability of ER-464195-01 in a DMSO stock solution over an

extended period under different storage conditions.

Materials:

ER-464195-01 solid

Anhydrous DMSO (high purity)

Amber glass vials with screw caps

Analytical balance

Vortex mixer

Pipettes and sterile tips

HPLC system with a UV detector

C18 reverse-phase HPLC column

HPLC-grade solvents (e.g., acetonitrile, water, formic acid)

Procedure:

Stock Solution Preparation:

Accurately weigh a sufficient amount of ER-464195-01 solid.

Dissolve the solid in anhydrous DMSO to prepare a stock solution of a known

concentration (e.g., 10 mM).

Ensure the compound is fully dissolved by vortexing.

Aliquoting and Storage:
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Aliquot the stock solution into multiple amber glass vials.

Store the aliquots under the desired storage conditions (e.g., -20°C and -80°C).

Designate a set of aliquots for each time point to be tested (e.g., 0, 1, 3, 6 months).

Time-Zero Analysis:

Immediately after preparation, analyze an aliquot of the stock solution using a validated

HPLC method to establish the initial purity and peak area (time-zero reference).

Stability Testing at Designated Time Points:

At each scheduled time point, retrieve one aliquot from each storage condition.

Allow the aliquot to thaw completely and equilibrate to room temperature.

Analyze the sample by HPLC under the same conditions as the time-zero analysis.

Data Analysis:

For each time point, compare the purity of the stored sample to the time-zero sample.

Calculate the percentage of the parent compound remaining.

Monitor for the appearance of any new peaks, which may indicate degradation products.
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Workflow for Long-Term Stability Testing of ER-464195-01.

Protocol 2: Forced Degradation Study of ER-464195-01
Objective: To identify potential degradation products and pathways of ER-464195-01 under

various stress conditions. This information is valuable for developing a stability-indicating

analytical method.

Materials:

ER-464195-01 stock solution (in a solvent compatible with the stress conditions, e.g.,

acetonitrile/water)
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Hydrochloric acid (HCl) solution (e.g., 0.1 M)

Sodium hydroxide (NaOH) solution (e.g., 0.1 M)

Hydrogen peroxide (H₂O₂) solution (e.g., 3%)

Temperature-controlled oven or water bath

Photostability chamber

HPLC or LC-MS system

Procedure:

Sample Preparation: Prepare solutions of ER-464195-01 at a known concentration in a

suitable solvent.

Acid Hydrolysis:

Mix the ER-464195-01 solution with an equal volume of 0.1 M HCl.

Incubate the mixture at an elevated temperature (e.g., 60°C) for a defined period (e.g., 24

hours).

Neutralize the solution with NaOH before analysis.

Base Hydrolysis:

Mix the ER-464195-01 solution with an equal volume of 0.1 M NaOH.

Incubate at room temperature or a slightly elevated temperature for a defined period.

Neutralize the solution with HCl before analysis.

Oxidative Degradation:

Mix the ER-464195-01 solution with a 3% H₂O₂ solution.

Store the mixture at room temperature, protected from light, for a defined period.
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Thermal Degradation:

Expose a solution of ER-464195-01 to a high temperature (e.g., 80°C) for a defined

period.

Also, test the thermal stability of the solid compound.

Photostability:

Expose a solution of ER-464195-01 to a light source according to ICH Q1B guidelines.

Keep a control sample in the dark.

Analysis:

Analyze all stressed samples, along with an unstressed control, by a suitable analytical

method such as HPLC or LC-MS to identify and quantify any degradation products.
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Potential Degradants

ER-464195-01

Acid Hydrolysis

Base Hydrolysis

Oxidation

Thermal Stress

Photostability

Degradation
Product 1
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Conceptual Diagram of a Forced Degradation Study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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